molecular formula C6H11NO2 B1246949 (1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid CAS No. 65878-52-6

(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid

Cat. No. B1246949
CAS RN: 65878-52-6
M. Wt: 129.16 g/mol
InChI Key: RLHIWMRQDUCBDO-XINAWCOVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid is a 1-amino-2-ethylcyclopropanecarboxylic acid.

Scientific Research Applications

Ethylene Synthesis and Plant Hormone Regulation

  • Role in Ethylene Biosynthesis in Plants

    (1S,2R)-1-Amino-2-ethylcyclopropanecarboxylic acid (ACC) acts as a precursor in the ethylene biosynthesis pathway in higher plants. Ethylene is a crucial plant hormone that regulates various developmental processes and stress adaptations. Genetic studies in Arabidopsis thaliana have revealed that specific mutations can impair responses to exogenous ACC, affecting plant development and ethylene sensitivity (Shin et al., 2015).

  • Importance in Plant Growth and Stress Responses

    Research has emphasized ACC's central role in ethylene biosynthesis, influencing plant growth and responses to environmental stresses. It's also involved in the transport of ACC within the plant, which can lead to ethylene responses at different locations (Vanderstraeten & Van Der Straeten, 2017).

Biochemical and Molecular Studies

  • Mechanisms of ACC Synthase Gene Expression: Studies on the regulation of ACC synthase gene expression, particularly in the context of tomato ripening, provide insights into the transition from system-1 to system-2 ethylene synthesis. This research contributes to our understanding of the molecular mechanisms controlling ethylene production during fruit ripening (Barry, Llop-Tous & Grierson, 2000).

Agricultural Applications

  • Potential in Agronomy: Insights into the regulation and transport of ACC have implications for agricultural applications. Understanding ACC's role in plant physiology can aid in developing strategies to control ethylene production, potentially reducing post-harvest loss of fruits and vegetables (Bulens et al., 2011).

properties

CAS RN

65878-52-6

Molecular Formula

C6H11NO2

Molecular Weight

129.16 g/mol

IUPAC Name

(1S,2R)-1-amino-2-ethylcyclopropane-1-carboxylic acid

InChI

InChI=1S/C6H11NO2/c1-2-4-3-6(4,7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-,6+/m1/s1

InChI Key

RLHIWMRQDUCBDO-XINAWCOVSA-N

Isomeric SMILES

CC[C@@H]1C[C@]1(C(=O)O)N

SMILES

CCC1CC1(C(=O)O)N

Canonical SMILES

CCC1CC1(C(=O)O)N

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid
Reactant of Route 2
(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid
Reactant of Route 3
(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid
Reactant of Route 4
(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid
Reactant of Route 5
(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid
Reactant of Route 6
(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid

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